Cas no 175202-07-0 (Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate)

Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate is a functionalized thiophene derivative with potential applications in pharmaceutical and agrochemical research. The compound features a thiophene core substituted with an amino group, an isopropylsulfonyl moiety, and a methylthio group, along with a methyl ester at the 2-position. These functional groups enhance its reactivity, making it a versatile intermediate for synthesizing more complex heterocyclic systems. The isopropylsulfonyl group contributes to improved solubility and stability, while the methylthio and amino groups offer sites for further derivatization. Its well-defined structure and purity make it suitable for exploratory studies in medicinal chemistry and material science.

Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate structure

175202-07-0 structure

Product Name:Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate

CAS No:175202-07-0

MF:C₁₀H₁₅NO₄S₃

MW:309.425399065018

MDL:MFCD00067980

CID:134138

PubChem ID:2778659

Update Time:2025-06-08

Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2-Thiophenecarboxylicacid, 3-amino-4-[(1-methylethyl)sulfonyl]-5-(methylthio)-, methyl ester
- Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate
- METHYL 3-AMINO-4-(ISOPROPYLSULPHONYL)-5-(METHYLTHIO)THIOPHENE-2-CARBOXYLATE
- methyl 3-amino-5-methylsulfanyl-4-propan-2-ylsulfonylthiophene-2-carboxylate
- HMS2784P19
- HMS554D09
- Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-c
- methyl 3-amino-5-(methylsulfanyl)-4-(propane-2-sulfonyl)thiophene-2-carboxylate
- AS-9152
- Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene- 2-carboxylate
- Maybridge1_004475
- A811826
- AKOS015908455
- CS-0324169
- 4-N-BUTYLPYRIDINE-2-CARBOXYLICACID
- 2-Thiophenecarboxylicacid,3-amino-4-[(1-methylethyl)sulfonyl]-5-(methylthio)-,methyl ester
- MLS000859219
- 3-amino-5-(methylthio)-4-propan-2-ylsulfonyl-2-thiophenecarboxylic acid methyl ester
- DTXSID50381058
- SMR000459398
- CHEMBL1707555
- MFCD00067980
- CCG-252489
- 2-Thiophenecarboxylic acid, 3-amino-4-[(1-methylethyl)sulfonyl]-5-(methylthio)-, methyl ester
- FT-0628527
- 175202-07-0
- MDL： MFCD00067980
- Inchi： 1S/C10H15NO4S3/c1-5(2)18(13,14)8-6(11)7(9(12)15-3)17-10(8)16-4/h5H,11H2,1-4H3
- InChI Key： MAKNYIHVISBSOW-UHFFFAOYSA-N
- SMILES： S(C1=C(SC)SC(C(=O)OC)=C1N)(C(C)C)(=O)=O

Computed Properties

Exact Mass: 309.01600
Monoisotopic Mass: 309.016
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 404
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 148Å²

Experimental Properties

Density: 1.41
Melting Point: 151 °C
Boiling Point: 532.7°C at 760 mmHg
Flash Point: 276°C
Refractive Index: 1.601
PSA: 148.38000
LogP: 3.68290

Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate Security Information

Safety Instruction： S24/25
Safety Term：S24/25

Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	088942-1g	Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate	175202-07-0		1g	$72.00	2023-09-05
Matrix Scientific	088942-5g	Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate	175202-07-0		5g	$252.00	2023-09-05
Matrix Scientific	088942-10g	Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate	175202-07-0		10g	$397.00	2023-09-05
TRC	M068245-500mg	Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate	175202-07-0		500mg	$ 125.00	2022-06-04
TRC	M068245-1000mg	Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate	175202-07-0		1g	$ 210.00	2022-06-04
TRC	M068245-2500mg	Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate	175202-07-0		2500mg	$ 415.00	2022-06-04
Apollo Scientific	OR25220-1g	Methyl 3-amino-4-(isopropylsulphonyl)-5-(methylthio)thiophene-2-carboxylate	175202-07-0		1g	£50.00	2025-02-19
Apollo Scientific	OR25220-5g	Methyl 3-amino-4-(isopropylsulphonyl)-5-(methylthio)thiophene-2-carboxylate	175202-07-0		5g	£136.00	2025-02-19
Apollo Scientific	OR25220-10g	Methyl 3-amino-4-(isopropylsulphonyl)-5-(methylthio)thiophene-2-carboxylate	175202-07-0		10g	£238.00	2025-02-19
Ambeed	A416546-10g	Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate	175202-07-0	97%	10g	$256.0	2024-04-22

Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:175202-07-0)Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate

Order Number:A811826

Stock Status:in Stock

Quantity:10g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:07

Price ($):230.0

Email:sales@amadischem.com

Product Official Link

Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate Related Literature

1. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
2. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
3. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
4. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
5. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

175202-07-0 (Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate) Related Products

Recommended suppliers